2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone
Description
2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized through various methods and has shown promising results in scientific research.
Scientific Research Applications
Synthesis and Characterization of Novel Compounds
Research has demonstrated the synthesis and chemical characterization of new diheteroaryl thienothiophene derivatives, showing methodologies that could potentially apply to the synthesis and study of "2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone" (Mabkhot, Al-Majid, & Alamary, 2011).
Heterocyclic Chemistry and Cycloadditions
Studies have explored the synthesis of heterocyclic compounds and their applications, such as in creating benzothiazole- and benzimidazole-based heterocycles through microwave-mediated synthesis. This research outlines efficient synthetic routes that could be explored for synthesizing and manipulating the structure of "2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone" for potential applications in medicinal chemistry and materials science (Darweesh, Mekky, Salman, & Farag, 2016).
Antimicrobial and Biological Activities
Research into novel pyrazole derivatives, including their synthesis, characterization, and assessment of antimicrobial activity, suggests potential applications of "2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone" in developing new antimicrobial agents. Similar compounds have shown significant antibacterial properties, indicating the potential for this compound to serve as a lead structure in antimicrobial drug development (Akula, Chandrul, & Dvrn, 2019).
Organic Synthesis and Functionalization
Studies on the condensation of specific ethanones with N,N-dimethylformamide dimethyl acetal to create heterocycles highlight the versatility of similar compounds in organic synthesis. Such methodologies could be applied to "2-(3,5-Dimethylisoxazol-4-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone" for the synthesis of novel organic compounds with potential applications in pharmaceuticals and materials science (Moskvina, Shilin, & Khilya, 2015).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3/c1-10-13(11(2)22-18-10)7-15(20)19-6-3-12(9-19)21-14-8-16-4-5-17-14/h4-5,8,12H,3,6-7,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAFNLQBMJYIEHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N2CCC(C2)OC3=NC=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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